Cas no 201740-88-7 (L-Histidine Hydrochloride Hydrate 13C6)

• Product Name: L-Histidine Hydrochloride Hydrate 13C6
• CAS No: 201740-88-7
• MF: C₆H₁₂ClN₃O₃
• MW: 215.586709022522
• CID: 5083702
• Update Time: 2025-06-14

L-Histidine Hydrochloride Hydrate 13C6 Chemical and Physical Properties

Names and Identifiers

• L-Histidine-13C6 hydrochloride monohydrate
• L-Histidine Hydrochloride Hydrate 13C6

• Inchi： 1S/C6H9N3O2.ClH.H2O/c7-5(6(10)11)1-4-2-8-3-9-4;;/h2-3,5H,1,7H2,(H,8,9)(H,10,11);1H;1H2/t5-;;/m1../s1/i1+1,2+1,3+1,4+1,5+1,6+1;;
• InChI Key： CMXXUDSWGMGYLZ-AAIOJSJPSA-N
• SMILES： Cl.O[13C]([13C@@H]([13CH2][13C]1=[13CH]N=[13CH]N1)N)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Topological Polar Surface Area: 93

Additional information on L-Histidine Hydrochloride Hydrate 13C6

Comprehensive Analysis of L-Histidine Hydrochloride Hydrate 13C6 (CAS No. 201740-88-7): Applications and Innovations

L-Histidine Hydrochloride Hydrate 13C6 (CAS No. 201740-88-7) is a stable isotope-labeled derivative of the essential amino acid L-histidine, widely utilized in biomedical research, metabolic studies, and pharmaceutical development. This compound, enriched with six carbon-13 (13C) atoms, serves as a critical tracer in isotope labeling experiments, enabling precise tracking of metabolic pathways and protein synthesis. Its high purity and isotopic enrichment make it indispensable for NMR spectroscopy, mass spectrometry, and drug metabolism analysis.

Recent advancements in precision medicine and nutraceutical research have amplified demand for isotope-labeled amino acids like L-Histidine Hydrochloride Hydrate 13C6. Researchers leverage its properties to investigate mitochondrial dysfunction, amino acid transport mechanisms, and personalized nutrition strategies. A trending topic in 2024 involves its role in gut microbiome studies, where 13C-labeled compounds help map microbial metabolism interactions with host cells.

The synthesis of L-Histidine Hydrochloride Hydrate 13C6 adheres to stringent GMP standards, ensuring batch-to-batch consistency for clinical trials and diagnostic applications. Its solubility in water and compatibility with physiological buffers facilitate in vivo tracing without altering natural biochemical processes. Notably, it addresses key challenges in cancer metabolism research, where isotopic tracing reveals tumor-specific nutrient dependencies.

From an industrial perspective, CAS 201740-88-7 is pivotal in developing stable isotope-labeled APIs (Active Pharmaceutical Ingredients). Pharmaceutical companies increasingly adopt 13C-labeled precursors to enhance drug bioavailability studies and ADME profiling (Absorption, Distribution, Metabolism, Excretion). This aligns with the FDA’s push for advanced analytical techniques in drug approval pipelines.

Environmental scientists also employ L-Histidine Hydrochloride Hydrate 13C6 to study nitrogen cycle dynamics in ecosystems, leveraging its isotopic signature to differentiate anthropogenic vs. natural nutrient sources. This application gains traction amid growing concerns about soil health and sustainable agriculture.

Quality control protocols for CAS 201740-88-7 involve HPLC-UV, LC-MS, and 1H/13C NMR validation to guarantee ≥98% chemical and isotopic purity. Storage recommendations emphasize desiccated conditions at -20°C to preserve stability, reflecting its sensitivity to hydrolysis and oxidative degradation.

Emerging trends highlight its potential in sports science, where isotope-labeled amino acids optimize athlete recovery protocols by quantifying muscle protein turnover rates. This intersects with popular searches on "performance-enhancing nutraceuticals" and "recovery biomarkers."

In summary, L-Histidine Hydrochloride Hydrate 13C6 exemplifies the convergence of isotope chemistry and life sciences. Its versatility across biomedical imaging, environmental monitoring, and pharmaceutical innovation positions it as a cornerstone of modern scientific inquiry, answering pressing questions in metabolomics and systems biology.